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Compound of Interest

Compound Name: 4-Ethylbenzyl alcohol

Cat. No.: B1584531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Ethylbenzyl alcohol, a key

aromatic alcohol intermediate. It covers its physicochemical properties, spectroscopic data,

synthesis protocols, applications in research and development, and essential safety

information.

Physicochemical Properties
4-Ethylbenzyl alcohol is an aromatic alcohol characterized by a benzene ring substituted with

an ethyl group and a hydroxymethyl group at the para position.[1] It typically appears as a

colorless to pale yellow liquid.[1][2][3]

Table 1: Physicochemical Data for 4-Ethylbenzyl alcohol
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Property Value Source(s)

CAS Number 768-59-2 [1][4][5]

Molecular Formula C₉H₁₂O [1][4][5]

Molecular Weight 136.19 g/mol [4][5][6]

Appearance
Colorless to pale yellow clear

liquid
[1][2][3][7]

Boiling Point 115-117 °C @ 9 mm Hg [3][5][8]

241.84 °C @ 760 mm Hg

(estimated)
[4]

Melting Point 85-86.5 °C [3][5][8]

Density 1.028 g/mL at 25 °C [3][5][8]

0.994 to 0.998 g/mL at 20 °C [4]

Refractive Index (n²⁰/D) 1.5260 to 1.5300 [4][5][8]

Flash Point 220 °F (104.44 °C) [4][5][8]

pKa 14.48 ± 0.10 (Predicted) [3][5]

LogP 2.270 [5]

IUPAC Name (4-ethylphenyl)methanol [7][9]

SMILES CCC1=CC=C(C=C1)CO [1][7][9]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 4-Ethylbenzyl alcohol.

Table 2: ¹H NMR Spectral Data
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Assignment Chemical Shift (ppm) Source

Aromatic H (d) 7.190 [10]

Aromatic H (d) 7.134 [10]

-CH₂OH (s) 4.500 [10]

-CH₂-CH₃ (q) 2.608 [10]

-CH₂-CH₃ (t) 1.204 [10]

Solvent: CDCl₃, Frequency:

399.65 MHz[10]

Additional spectroscopic data including IR and Mass Spectrometry are available through

various chemical suppliers and databases.[9][10]

Synthesis and Experimental Protocols
4-Ethylbenzyl alcohol can be synthesized through the reduction of 4-ethylbenzaldehyde. This

common laboratory procedure utilizes a mild reducing agent like sodium borohydride. A similar

general procedure is reported for the synthesis of related benzyl alcohols.[11]

Objective: To synthesize 4-Ethylbenzyl alcohol from 4-ethylbenzaldehyde.

Materials:

4-ethylbenzaldehyde

Sodium borohydride (NaBH₄)

Methanol (MeOH)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Anhydrous magnesium sulfate (MgSO₄)
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Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: Dissolve 4-ethylbenzaldehyde (1 equivalent) in methanol in a round-bottom

flask equipped with a magnetic stirrer. Cool the solution in an ice bath.

Reduction: Slowly add sodium borohydride (2 equivalents) portion-wise to the stirred

solution, maintaining the temperature below 10 °C.

Reaction Monitoring: After the addition is complete, remove the ice bath and stir the reaction

mixture at room temperature for 1-2 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Work-up: Once the reaction is complete, carefully quench the reaction by slowly adding

saturated aqueous NH₄Cl solution.

Extraction: Remove the methanol under reduced pressure using a rotary evaporator. Extract

the aqueous residue with diethyl ether (3 times).

Purification: Combine the organic layers and wash with brine. Dry the organic layer over

anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 4-
Ethylbenzyl alcohol.

Analysis: The final product can be further purified by column chromatography if necessary

and characterized by NMR and GC-MS to confirm its identity and purity.[7][12]
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Workflow: Synthesis of 4-Ethylbenzyl alcohol

Reaction

Work-up & Purification

1. Dissolve 4-ethylbenzaldehyde
in Methanol

2. Cool to 0-5 °C

3. Add NaBH4 portion-wise

4. Stir at Room Temperature (1-2h)

5. Quench with aq. NH4Cl

Reaction Complete (TLC)

6. Evaporate Methanol

7. Extract with Diethyl Ether

8. Dry (MgSO4) & Concentrate

9. Column Chromatography (optional)

4-Ethylbenzyl alcohol

Final Product

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Ethylbenzyl alcohol.
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Applications in Research and Drug Development
4-Ethylbenzyl alcohol serves as a versatile building block in organic synthesis.[3][5][12] Its

primary hydroxyl group can be readily converted into other functional groups, such as

aldehydes, carboxylic acids, esters, and ethers, making it a valuable intermediate for

constructing more complex molecules.

Chemical Synthesis: It is widely used in chemical synthesis studies as a starting material or

intermediate.[3][5][12]

Fragrance and Cosmetics: Like many benzyl alcohol derivatives, it finds use in the fragrance

and cosmetics industry.[1][2]

Drug Development Intermediate: While direct applications in drug molecules are not

prominent, its structure is analogous to other key linkers and building blocks. For example,

the related 4-aminobenzyl alcohol is a critical self-immolative linker in antibody-drug

conjugates (ADCs).[13] The chemical reactivity of 4-Ethylbenzyl alcohol makes it a suitable

candidate for incorporation into various molecular scaffolds during the drug discovery

process. Benzyl alcohol itself is a widely used excipient in pharmaceutical formulations,

acting as a solvent and a bacteriostatic preservative in injectable medications.[14][15]
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Logical Role in Synthesis

Chemical Transformations

Intermediate Products

4-Ethylbenzyl alcohol
(Building Block)

Oxidation Esterification Etherification

4-Ethylbenzaldehyde 4-Ethylbenzyl esters 4-Ethylbenzyl ethers

Incorporation into
Larger Molecules
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Caption: Role of 4-Ethylbenzyl alcohol as a versatile chemical intermediate.

Analytical Methods
The purity and identity of 4-Ethylbenzyl alcohol are typically assessed using standard

analytical techniques. Commercial suppliers often specify purity of >98% determined by Gas

Chromatography (GC).[7][12][16] High-Performance Liquid Chromatography (HPLC) methods

are also applicable for analysis and purification.[17]
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Analytical Workflow for Quality Control

Purity Assessment Structural Confirmation

Synthesized Sample

Gas Chromatography (GC) HPLC NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry (MS) IR Spectroscopy

Purity > 98%

Qualified Product

Identity Confirmed

Click to download full resolution via product page

Caption: Standard analytical workflow for 4-Ethylbenzyl alcohol.

Safety and Handling
4-Ethylbenzyl alcohol is classified as an irritant. It is essential to handle this chemical with

appropriate personal protective equipment in a well-ventilated area.

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard H315 Causes skin irritation [5][9]

H319
Causes serious eye

irritation
[5][9]

Precautionary P264
Wash skin thoroughly

after handling.
[5]

P280

Wear protective

gloves/eye

protection/face

protection.

[5]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[5]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[5]

Toxicity:

Oral LD50 (Rat): 3,900 mg/kg (for the related compound 4-Methylbenzyl alcohol, indicating

low acute oral toxicity).[18][19]

It is irritating to the eyes and skin.[2][8]

Storage: Store in a cool, dry, well-ventilated place, sealed in a dry environment at room

temperature, and away from open flames or high temperatures.[2][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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